![molecular formula C20H20BrNO3 B1450978 1-Boc-7-Benzyloxy-3-bromoindole CAS No. 914349-40-9](/img/structure/B1450978.png)
1-Boc-7-Benzyloxy-3-bromoindole
Overview
Description
1-Boc-7-Benzyloxy-3-bromoindole, also known as BBI, is an indole derivative that is used in organic synthesis. It is a versatile building block for the synthesis of a variety of organic compounds, including those used in pharmaceuticals, agrochemicals, and specialty chemicals. BBI is also used in the synthesis of a variety of biologically active compounds, including those used in drug discovery, pharmacology, and biotechnology.
Scientific Research Applications
Organic Synthesis Enhancements
1-Boc-7-Benzyloxy-3-bromoindole has been utilized in the synthesis of complex organic compounds. For instance, a study demonstrates the use of similar bromoindole derivatives in the one-pot, two-step synthesis of benzimidazole derivatives, employing green chemistry principles like atmospheric air as an oxidant, showcasing the versatility of bromoindoles in constructing heterocyclic compounds with high yields and exploring their photophysical properties (Liu et al., 2017). Another research effort highlights the synthesis of kinase inhibitors, including Nintedanib and Hesperadin, through the Eschenmoser coupling reaction, illustrating the role of substituted 3-bromooxindoles in medicinal chemistry synthesis (Marek et al., 2021).
Advancements in Catalytic Processes
The compound is also pivotal in catalytic processes, as demonstrated by a study on silver-mediated intramolecular Friedel–Crafts-type cyclizations. This method efficiently produces isochromeno[3,4-b]indolines and 3-arylindoles, facilitating novel routes to heterocyclic moieties (Yamashiro et al., 2019). Similarly, research on Rh-catalyzed addition of arylboronic acids to isatin-derived N-Boc-protected ketimines expands the toolkit for synthesizing biologically active compounds, underscoring the utility of bromoindole derivatives in obtaining chiral 3-amino-3-aryl-2-oxindoles with high yields and functional-group compatibility (Marques & Burke, 2016).
properties
IUPAC Name |
tert-butyl 3-bromo-7-phenylmethoxyindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrNO3/c1-20(2,3)25-19(23)22-12-16(21)15-10-7-11-17(18(15)22)24-13-14-8-5-4-6-9-14/h4-12H,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPLKQYAKUPQJCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(C2=C1C(=CC=C2)OCC3=CC=CC=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20660100 | |
Record name | tert-Butyl 7-(benzyloxy)-3-bromo-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20660100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
914349-40-9 | |
Record name | tert-Butyl 7-(benzyloxy)-3-bromo-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20660100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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